Cas no 615580-44-4 (Pyridine, 2-bromo-4-methyl-6-(trifluoromethyl)-)

• Product Name: Pyridine, 2-bromo-4-methyl-6-(trifluoromethyl)-
• CAS No: 615580-44-4
• MF: C₇H₅BrF₃N
• MW: 240.020511388779
• CID: 1629201
• PubChem ID: 85875927
• Update Time: 2025-07-18

Pyridine, 2-bromo-4-methyl-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-bromo-4-methyl-6-(trifluoromethyl)-
• TWPVEUDURFDLCG-UHFFFAOYSA-N
• 615580-44-4
• 2-bromo-4-methyl-6-(trifluoromethyl)pyridine

• Inchi： 1S/C7H5BrF3N/c1-4-2-5(7(9,10)11)12-6(8)3-4/h2-3H,1H3
• InChI Key： TWPVEUDURFDLCG-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=CC(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 238.95575
• Monoisotopic Mass: 238.95575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89

Additional information on Pyridine, 2-bromo-4-methyl-6-(trifluoromethyl)-

Introduction to 2-Bromo-4-Methyl-6-(Trifluoromethyl)pyridine (CAS No. 615580-44-4)

2-Bromo-4-methyl-6-(trifluoromethyl)pyridine, also known by its CAS number 615580-44-4, is a versatile organic compound that has gained significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromine atom, a methyl group, and a trifluoromethyl group attached to a pyridine ring. These functionalities contribute to its diverse chemical properties and potential applications in drug discovery and development.

The synthesis of 2-bromo-4-methyl-6-(trifluoromethyl)pyridine has been extensively studied due to its importance as an intermediate in the synthesis of various bioactive molecules. The compound can be prepared through several synthetic routes, including the bromination of 4-methyl-6-(trifluoromethyl)pyridine and the trifluoromethylation of 2-bromo-4-methylpyridine. These methods have been optimized to achieve high yields and purity, making the compound readily available for further research and application.

In the context of medicinal chemistry, 2-bromo-4-methyl-6-(trifluoromethyl)pyridine has shown promise as a building block for the development of novel therapeutic agents. The presence of the bromine atom allows for facile substitution reactions, enabling the introduction of various functional groups that can modulate the biological activity of the resulting compounds. Additionally, the trifluoromethyl group is known to enhance metabolic stability and improve pharmacokinetic properties, making it an attractive moiety in drug design.

Recent studies have explored the use of 2-bromo-4-methyl-6-(trifluoromethyl)pyridine in the synthesis of inhibitors targeting specific enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis of a series of pyridine-based inhibitors targeting protein kinases, which are implicated in various diseases such as cancer and inflammatory disorders. The introduction of the trifluoromethyl group was found to significantly enhance the potency and selectivity of these inhibitors.

Beyond its role in drug discovery, 2-bromo-4-methyl-6-(trifluoromethyl)pyridine has also found applications in materials science and chemical biology. The compound can be used as a precursor for the synthesis of functional materials with unique electronic and optical properties. In chemical biology, it serves as a valuable tool for probing protein-protein interactions and studying cellular processes.

The safety profile of 2-bromo-4-methyl-6-(trifluoromethyl)pyridine is an important consideration in its use. While it is generally considered safe for laboratory use under proper handling conditions, appropriate personal protective equipment (PPE) should be worn to minimize exposure. Additionally, it is important to follow all relevant safety guidelines and regulations when working with this compound.

In conclusion, 2-bromo-4-methyl-6-(trifluoromethyl)pyridine (CAS No. 615580-44-4) is a valuable compound with a wide range of applications in medicinal chemistry, pharmaceutical research, materials science, and chemical biology. Its unique structural features make it an attractive building block for the development of novel therapeutic agents and functional materials. Ongoing research continues to uncover new possibilities for its use, highlighting its significance in modern scientific endeavors.